[2-(Dimethylamino)-2-(furan-2-yl)ethyl](ethyl)amine

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: N'-ethyl-1-(furan-2-yl)-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C10H18N2O/c1-4-11-8-9(12(2)3)10-6-5-7-13-10/h5-7,9,11H,4,8H2,1-3H3
• InChI Key: QKKZHBUKQVDSEH-UHFFFAOYSA-N
• Canonical SMILES: CCNCC(C1=CC=CO1)N(C)C

Description

2-(Dimethylamino)-2-(furan-2-yl)ethylamine is a tertiary amine featuring a furan-2-yl group attached to a central carbon atom within a branched ethyl chain. The compound’s structure comprises:

• Dimethylamino group: A strong electron-donating substituent that enhances solubility and influences reactivity.
• Ethyl group: A simple alkyl chain modulating steric and lipophilic properties.

Preparation Methods

Nucleophilic Substitution with Halogenated Precursors

This method involves reacting a halogenated intermediate (e.g., 2-(furan-2-yl)ethyl bromide) with dimethylamine and ethylamine. Key considerations include:

• Reaction Scheme :
  $$
  \text{2-(Furan-2-yl)ethyl bromide} + \text{Excess Dimethylamine} \rightarrow \text{[2-(Dimethylamino)-2-(furan-2-yl)ethyl]amine}
  $$
  Subsequent alkylation with ethyl halide introduces the ethyl group.

• Challenges :
  • Over-alkylation risks forming quaternary ammonium salts.
  • Requires strict stoichiometric control and excess primary amines to minimize side reactions.

Reductive Amination of Carbonyl Intermediates

A ketone or aldehyde precursor (e.g., 2-(furan-2-yl)acetaldehyde) reacts with dimethylamine and ethylamine under reducing conditions (e.g., NaBH₃CN).

• Advantages :
  • Higher selectivity for secondary amines compared to alkylation.
  • Compatible with furan-ring stability under mild conditions.

• Typical Conditions :
  • Solvent: Ethanol or THF
  • Temperature: 0–25°C
  • Yield: ~50–70% (based on analogous furan-bearing amines).

Copper-Catalyzed Cyclization of Enamines

Inspired by methods for 2-aminofurans, this route employs enamine intermediates and diazo compounds:

• Procedure :
  • Synthesize an enamine from ethylamine and a propargyl aldehyde.
  • React with a diazo compound (e.g., ethyl diazoacetate) in the presence of Cu(hfacac)₂·H₂O.
  • Cyclize to form the furan ring while introducing amine groups.

• Optimization Data :
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  

  Parameter	Value
  Catalyst Loading	6 mol% Cu(hfacac)₂·H₂O
  Solvent	Dichloroethane
  Temperature	60°C
  Yield	60–75% (similar systems)

Condensation with Nitroacetate Derivatives

Ethyl nitroacetate can serve as a precursor for constructing the amine-furan backbone:

• Steps :
  • Condense furfural with ethyl nitroacetate under acidic conditions.
  • Reduce the nitro group to an amine using NaBH₄ or catalytic hydrogenation.
  • Alkylate with ethyl halide to introduce the ethyl group.

• Key Data :
  • Reduction efficiency: >90% for nitro-to-amine conversion.
  • Overall yield: ~40–55% after multi-step purification.

Comparative Analysis of Methods

Method	Yield (%)	Selectivity	Complexity	Scalability
Nucleophilic Substitution	30–50	Low	Moderate	Limited
Reductive Amination	50–70	High	Low	High
Copper-Catalyzed	60–75	Moderate	High	Moderate
Nitroacetate Route	40–55	Moderate	High	Low

Critical Challenges and Solutions

• Over-Alkylation : Mitigated by using bulky amines or phase-transfer catalysts.
• Furan Ring Stability : Avoid strong acids/bases; use aprotic solvents like DCM or THF.
• Purification : Column chromatography (hexane/ethyl acetate gradients) is essential for isolating the tertiary amine.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The furan ring in 2-(Dimethylamino)-2-(furan-2-yl)ethylamine can undergo oxidation reactions, leading to the formation of furan-2-carboxylic acid derivatives.

Reduction: The compound can be reduced to form various amine derivatives, depending on the reducing agents and conditions used.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like halides, thiols, and amines can be used under basic or acidic conditions.

Major Products:

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Various secondary and tertiary amines.

Substitution: Compounds with different functional groups replacing the dimethylamino group.

Scientific Research Applications

Chemistry: In chemistry, 2-(Dimethylamino)-2-(furan-2-yl)ethylamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and material science.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties. Researchers investigate its interactions with biological targets to develop new therapeutic agents.

Medicine: In medicinal chemistry, derivatives of 2-(Dimethylamino)-2-(furan-2-yl)ethylamine are explored for their potential as pharmaceuticals. Their ability to interact with various biological pathways makes them candidates for drug development.

Industry: The compound finds applications in the production of specialty chemicals and intermediates for the pharmaceutical and agrochemical industries. Its reactivity and versatility make it valuable for industrial processes.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)-2-(furan-2-yl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The furan ring and dimethylamino group can form hydrogen bonds and hydrophobic interactions with these targets, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N,N-Dimethyl-2-(furan-2-yl)ethylamine

• Structure : Lacks the ethyl substituent on the central carbon, simplifying the branching.
• Activity: Similar dimethylamino-furan derivatives, such as ranitidine-related compounds, exhibit gastroprotective effects via histamine H2 receptor antagonism .

2-(Diethylamino)ethylamine (CAS 99991-35-2)

• Structure: Diethylamino group replaces dimethylamino; furan is attached via a methylene bridge.
• Applications : Analogous to sigma-1 receptor ligands (e.g., fenpropimorph derivatives), which require N,N-dialkyl groups for high affinity .

(2-Methoxyethyl)[(5-methylfuran-2-yl)methyl]amine (CAS 106027-47-8)

• Structure : Methoxyethyl and 5-methylfuran substituents introduce polar and steric modifications.
• Properties: Methoxy group enhances solubility but may reduce membrane permeability.

2-(Dimethylamino)ethylamine (Compound 9c in )

• Structure : Simplified linear chain lacking the furan moiety.
• Activity: Retains moderate bioactivity in anti-proliferative assays, whereas morpholinoethyl analogs (e.g., 9e) show diminished efficacy. Highlights the critical role of dimethylamino groups in maintaining activity .

Structural and Functional Analysis

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Features	Potential Applications	References
Target Compound	C₁₁H₂₀N₂O	196.29	Branched ethyl, dimethylamino, furan	Drug intermediates, receptor ligands
N,N-Dimethyl-2-(furan-2-yl)ethylamine	C₈H₁₄N₂O	154.21	Linear chain, no ethyl branch	H2 antagonists, agrochemicals
2-(Diethylamino)ethylamine	C₁₁H₂₀N₂O	196.29	Diethylamino, methylene-furan	Sigma-1 ligands, CNS therapeutics
2-(Dimethylamino)ethylamine	C₄H₁₂N₂	88.15	Linear chain, no furan	Anti-cancer agents, polymer synthesis

Key Findings:

Steric Effects : Branched structures (e.g., target compound) exhibit improved receptor selectivity compared to linear analogs .

Electronic Effects : Furan rings enhance π-stacking in receptor binding, as seen in sigma-1 ligands .

Substituent Impact: Diethylamino groups increase lipophilicity, whereas methoxy groups improve solubility but reduce potency .

Biological Activity

The compound 2-(Dimethylamino)-2-(furan-2-yl)ethylamine, often referred to as DMAF, is a chemical entity that has garnered attention for its potential biological activities. This article delves into the biological properties, mechanisms of action, and relevant research findings associated with DMAF, supported by data tables and case studies.

Chemical Structure and Properties

DMAF is characterized by its dimethylamino group and a furan ring, which are pivotal to its biological interactions. The structural formula can be represented as follows:

$$\text{C}_9\text{H}_{12}\text{N}_2\text{O}$$

This structure allows for various interactions with biological molecules, enhancing its potential as a therapeutic agent.

The biological activity of DMAF is primarily attributed to its ability to interact with various molecular targets through:

• Hydrogen Bonding : The dimethylamino group facilitates hydrogen bonding, increasing binding affinity to receptors.
• π-π Stacking : The furan ring can engage in π-π stacking interactions with aromatic amino acids in proteins, influencing enzyme activity and receptor binding.

These interactions suggest that DMAF may modulate enzyme activities or act as a receptor agonist/antagonist, contributing to its therapeutic effects.

Antimicrobial Properties

Research indicates that DMAF exhibits promising antimicrobial activity. A study demonstrated that derivatives of DMAF, such as N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-4-nitrobenzamide, showed significant antimicrobial effects against various bacterial strains. The mechanism involved the bioreduction of the nitro group to form reactive intermediates that disrupt cellular functions.

Anticancer Activity

DMAF has also been investigated for its anticancer properties. In vitro studies revealed that it can induce cytotoxic effects in cancer cell lines by modulating apoptosis pathways. The presence of the furan ring is believed to enhance the compound's ability to penetrate cell membranes and interact with intracellular targets.

Case Studies

• Antisense Oligonucleotide Modification : A study highlighted the modification of antisense oligonucleotides with cationic groups similar to DMAF. This modification maintained potency in liver tissues while showing limited efficacy in extra-hepatic tissues, indicating a targeted delivery potential .
• Enzyme Interaction Studies : Investigations into enzyme kinetics showed that DMAF derivatives could act as competitive inhibitors for certain enzymes, suggesting a role in drug development for conditions like cancer and infections.

Data Table: Biological Activities of DMAF Derivatives

Compound Name	Key Features	Biological Activity
N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-4-nitrobenzamide	Furan ring, nitro group	Antimicrobial, anticancer
N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-4-nitrobenzamide	Fluorophenyl group	Varies from original
N-[3-(dimethylamino)-3-(furan-3-yl)propyl]-4-nitrobenzamide	Longer chain	Potentially different

Q & A

(Basic) What are the recommended synthetic routes for 2-(Dimethylamino)-2-(furan-2-yl)ethylamine, and how can reaction conditions be optimized?

Methodological Answer:
A plausible synthesis involves reductive amination between furan-2-yl acetaldehyde and ethylamine, followed by dimethylation. Key steps include:

• Aldehyde-amine condensation : React furan-2-yl acetaldehyde with ethylamine in the presence of a reducing agent (e.g., NaBH₃CN) to form the secondary amine intermediate .
• Dimethylation : Use formaldehyde and formic acid (Eschweiler-Clarke reaction) or methyl iodide under basic conditions to introduce dimethylamino groups .
  Optimization : Adjust solvent polarity (e.g., THF vs. methanol), temperature (0–25°C), and catalyst loading. Monitor progress via TLC or HPLC to minimize byproducts like over-alkylated species .

(Basic) Which analytical techniques are most reliable for characterizing 2-(Dimethylamino)-2-(furan-2-yl)ethylamine?

Methodological Answer:

• NMR Spectroscopy : ¹H/¹³C NMR confirms the structure (e.g., furan proton signals at δ 6.2–7.4 ppm, dimethylamino at δ 2.2–2.5 ppm). 2D NMR (COSY, HSQC) resolves stereochemical ambiguities .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular formula; ESI-MS detects protonated ions ([M+H]⁺) .
• HPLC-PDA : Purity assessment (>95%) with C18 columns and UV detection at 254 nm .

(Advanced) How can researchers design structure-activity relationship (SAR) studies for this compound in neuropharmacology?

Methodological Answer:

• Functional Group Variation : Synthesize analogs by replacing the furan ring with thiophene or pyridine to assess aromatic ring specificity. Modify the ethyl or dimethylamino groups to study steric/electronic effects .
• In Vitro Assays : Test binding affinity to serotonin/dopamine receptors (e.g., 5-HT₂A, D₂) via radioligand displacement assays. Measure EC₅₀ values for functional activity (e.g., cAMP modulation) .
• Computational Modeling : Use molecular docking (e.g., AutoDock Vina) to predict interactions with receptor binding pockets .

(Advanced) How should contradictory data in reported biological activities be resolved?

Methodological Answer:

• Reproducibility Checks : Validate assay protocols (e.g., cell line authenticity, buffer composition). Include positive controls (e.g., ketanserin for 5-HT₂A) .
• Compound Purity : Re-characterize batches via HPLC and NMR to rule out impurities (>99% purity required for in vivo studies) .
• Orthogonal Assays : Compare results from radioligand binding, calcium flux, and β-arrestin recruitment assays to confirm target engagement .

(Advanced) What strategies mitigate challenges in toxicity profiling due to limited data?

Methodological Answer:

• In Vitro Tox Screens : Use HepG2 cells for hepatotoxicity (LDH leakage assay) and hERG inhibition assays (patch-clamp) to assess cardiac risk .
• In Vivo Acute Toxicity : Dose rodents (OECD Guideline 423) with escalating amounts (10–100 mg/kg) and monitor for neurobehavioral effects (e.g., tremors, locomotor activity) .
• Metabolite Identification : Incubate with liver microsomes (human/rat) and profile metabolites via LC-MS/MS to detect reactive intermediates .

(Advanced) How can discrepancies in synthetic yields or byproduct formation be analyzed?

Methodological Answer:

• Reaction Monitoring : Use inline FTIR or Raman spectroscopy to track intermediate formation and optimize reaction time .
• Byproduct Identification : Isolate minor peaks via preparative HPLC and characterize by NMR (e.g., over-alkylated or oxidized derivatives) .
• Catalyst Screening : Test alternative catalysts (e.g., Pd/C vs. Raney Ni) for reductive amination efficiency .

(Basic) What are the storage and handling precautions for this compound?

Methodological Answer:

• Storage : Keep under inert gas (N₂/Ar) at –20°C in amber vials to prevent oxidation .
• Handling : Use fume hoods, nitrile gloves, and PPE to avoid dermal exposure. Quench waste with 10% acetic acid before disposal .

(Advanced) What computational tools predict the compound’s physicochemical properties?

Methodological Answer:

• LogP/Dissociation Constants : Use ACD/Labs Percepta or Molinspiration for partition coefficient (logP ≈ 1.8) and pKa (dimethylamino group ~10.2) .
• Solubility : Predict aqueous solubility (e.g., ~5 mg/mL in PBS) via COSMO-RS or Schrödinger QikProp .